Cas no 69033-87-0 (5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE)

• Product Name: 5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE
• CAS No: 69033-87-0
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD03646345
• CID: 972959
• PubChem ID: 4541513
• Update Time: 2025-06-15

5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE
• 5-Brom-2-(4-methoxyphenoxy)pyrimidin
• 5-bromo-2-(4-methoxy-phenoxy)pyrimidine
• DTXSID70404076
• MFCD03646345
• 5-Bromo-2-(4-methoxyphenoxy)-pyrimidine
• 5-Bromo-2-(4-methoxy-phenoxy)-pyrimidine
• 69033-87-0
• AKOS006283347
• A922909
• FT-0705841
• EN300-1718942
• SCHEMBL3977514
• CS-0172603
• DVQJWLTUHCUAAF-UHFFFAOYSA-N
• Z1162914123
• AS-31364
• SB57941
• DB-074095

• MDL： MFCD03646345
• Inchi： 1S/C11H9BrN2O2/c1-15-9-2-4-10(5-3-9)16-11-13-6-8(12)7-14-11/h2-7H,1H3
• InChI Key： DVQJWLTUHCUAAF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 279.98500
• Monoisotopic Mass: 279.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.506
• Boiling Point: 408.4°C at 760 mmHg
• Flash Point: 200.8°C
• Refractive Index: 1.592
• PSA: 44.24000
• LogP: 3.04000

5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE

Professional Introduction to 5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE (CAS No. 69033-87-0)

5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE, identified by its Chemical Abstracts Service (CAS) number 69033-87-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyrimidine derivative has garnered considerable attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The presence of both bromine and methoxy substituents on a phenyl ring, coupled with a pyrimidine core, endows this compound with unique electronic and steric properties that are highly conducive to further chemical modifications.

The compound's structure, featuring a 5-bromo group and a 4-methoxyphenoxy moiety, positions it as an attractive intermediate for synthetic chemists. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This capability is instrumental in generating libraries of substituted pyrimidines for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

In recent years, the pharmaceutical industry has shown increasing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and play crucial roles in various cellular processes. Consequently, compounds incorporating pyrimidine moieties have been extensively explored as potential inhibitors of enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The 5-bromo-2-(4-methoxophenoxy)pyrimidine scaffold aligns well with this trend, offering a promising platform for drug discovery.

One of the most compelling aspects of 5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE is its utility in the synthesis of kinase inhibitors. Kinases are a large family of enzymes that regulate numerous cellular functions, and dysregulation of their activity is implicated in many diseases, particularly cancer. By leveraging the reactivity of the bromine atom and the electron-donating effects of the methoxy group, researchers can design pyrimidine-based inhibitors that target specific kinases with high selectivity. For instance, modifications at the 4-methoxyphenoxy position can fine-tune the binding affinity to the ATP-binding pocket of kinases, leading to potent and selective inhibition.

Recent studies have highlighted the potential of this compound as a precursor in the development of antiviral agents. The pyrimidine core is structurally analogous to nucleoside analogs, which have been successfully used to treat viral infections such as HIV and hepatitis B. By incorporating additional functional groups into the 5-bromo-2-(4-methoxophenoxy)pyrimidine framework, researchers aim to develop new antiviral drugs that can evade viral resistance mechanisms. The bromine substituent allows for further derivatization via transition-metal-catalyzed reactions, enabling the introduction of pharmacophores that enhance drug-likeness and therapeutic efficacy.

The agrochemical sector has also recognized the value of 5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE as a building block for novel pesticides. Pyrimidine derivatives exhibit herbicidal, fungicidal, and insecticidal properties by interfering with essential metabolic pathways in plants and pests. The structural flexibility provided by the 4-methoxyphenoxy group allows for fine-tuning of biological activity against specific targets while minimizing toxicity to non-target organisms. This makes it an ideal candidate for developing next-generation crop protection agents that meet stringent environmental safety standards.

The synthesis of 5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of 2-hydroxypyrimidine at the 5-position using brominating agents such as N-bromosuccinimide (NBS). Subsequent etherification with 4-methoxyphenol under basic conditions yields the desired product. This methodological approach underscores the compound's accessibility and scalability for industrial applications.

In conclusion,5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE (CAS No. 69033-87-0) represents a versatile and promising intermediate in pharmaceutical and agrochemical research. Its unique structural features facilitate diverse chemical modifications, making it an invaluable tool for drug discovery programs targeting diseases such as cancer and viral infections. Additionally, its potential applications in sustainable agriculture highlight its broader impact on human health and food security. As research continues to uncover new biological activities and synthetic strategies involving this compound,5-BROMO-2-(4-METHOXYPHENOXY)PYRIMIDINE is poised to remain at the forefront of molecular innovation.